Cas no 133071-13-3 (2-Cyclopentene-1-carboxamide,1,4-dihydroxy-,(1S,4R)-(9CI))

• Product name: 2-Cyclopentene-1-carboxamide,1,4-dihydroxy-,(1S,4R)-(9CI)
• CAS No: 133071-13-3
• MF: C₆H₉NO₃
• MW: 143.14056
• CID: 1018800
• PubChem ID: 14806438

2-Cyclopentene-1-carboxamide,1,4-dihydroxy-,(1S,4R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentene-1-carboxamide,1,4-dihydroxy-,(1S,4R)-(9CI)
• 133071-13-3
• (1S,4R)-1,4-dihydroxycyclopent-2-ene-1-carboxamide
• AKOS006363097

• Inchi： InChI=1S/C6H9NO3/c7-5(9)6(10)2-1-4(8)3-6/h1-2,4,8,10H,3H2,(H2,7,9)
• InChI Key： OTFXVMDBYXRDHC-UHFFFAOYSA-N
• SMILES： NC(=O)C1(O)CC(O)C=C1 |c:8|

Computed Properties

• Exact Mass: 143.05827
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų
• XLogP3: -1.6

Experimental Properties

• PSA: 83.55

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols